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Compound of Interest

Compound Name: 2-(Perfluorododecyl)ethanol

Cat. No.: B1345960

2-(Perfluorodecyl)ethanol, a prominent member of the fluorotelomer alcohol (FTOH) family,
presents a unique profile of properties stemming from its distinct molecular architecture: a
highly stable, fluorinated carbon tail linked to a reactive hydroxyl head group. This structure
imparts both hydrophobic (water-repellent) and lipophobic (oil-repellent) characteristics, making
it a molecule of significant interest in material science, specialty surfactants, and advanced
biomedical applications.

It is crucial for researchers to note a common point of ambiguity in nomenclature. While the
name "perfluorodecyl” implies a 10-carbon fluorinated chain (C10F21), the compound is most
widely identified in chemical databases and literature under CAS Number 865-86-1. This
specific isomer is systematically named 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-
heneicosafluorododecan-1-ol, also known as 10:2 FTOH, reflecting its structure of a 10-carbon
perfluorinated chain attached to a 2-carbon ethanol linker. This guide will focus on this
prevalent C12 compound (total carbons).

This document serves as a comprehensive technical resource, synthesizing core chemical
data, synthesis protocols, application insights, and critical safety and environmental
considerations to support its informed use in research and development.

Molecular Identity and Physicochemical
Characteristics
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The unique behavior of 2-(Perfluorodecyl)ethanol is a direct consequence of its molecular
structure and resulting physical properties. The electron-withdrawing nature of the fluorine
atoms creates a strong, stable, and inert perfluoroalkyl chain, while the terminal hydroxyl group
provides a site for chemical functionalization.
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Caption: Molecular components of 2-(Perfluorodecyl)ethanol.

Compound Ildentification

A clear identification is paramount for sourcing and regulatory compliance.

Identifier

Value

CAS Number

865-86-1[1][2][3][4]

Molecular Formula

C12H5F210[1][3][5]

Molecular Weight 564.13 g/mol [3][5]
EC Number 212-748-7[2][3][5]

10:2 Fluorotelomer alcohol (10:2 FTOH),
Synonyms 1H,1H,2H,2H-Perfluorododecan-1-ol, 1,1,2,2-

Tetrahydroperfluorododecanol[1][3][5]
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Physicochemical Properties

These properties govern the compound's behavior in various matrices, which is critical for

formulation and application development.

Property Value Source
Appearance White solid [3]
Melting Point 92-95 °C [2][3]
Boiling Point 111-111.5 °C at 10 Torr [3]
Density 1.664 g/cm3 [31[6]
Water Solubility Insoluble [3]

Solubility (Organic)

Soluble in some organic

solvents like methyl tert-butyl

ether (MTBE) and acetonitrile.

[1](7]

Vapor Pressure

log Psd (Pa) =-0.9 £ 0.02 at
298.15K

[3](5]

Refractive Index

1.294

[3][6]

Synthesis and Manufacturing

Understanding the synthesis of 2-(Perfluorodecyl)ethanol is key for ensuring material purity, a

non-negotiable requirement in drug development and high-performance material applications.

While several methods exist, a modern, efficient approach avoids many hazardous reagents

common in traditional fluorination chemistry.[8]

Single-Step Hydrolysis of a Halogenated Precursor

This method represents a significant advancement, offering high efficiency and selectivity. The

causality behind this choice is the elimination of multiple reaction steps and hazardous

reagents, aligning with green chemistry principles.[8]
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Caption: Workflow for the single-step synthesis of 2-(Perfluorodecyl)ethanol.

Experimental Protocol: Synthesis via Hydrolysis

This self-validating protocol ensures a controlled reaction environment to achieve high purity.

Reactor Preparation: A clean, dry, glass-lined reactor equipped with a mechanical stirrer,
thermometer, and reflux condenser is rendered inert with a nitrogen atmosphere.

e Solvent and Reagent Addition: The solvent, y-butyrolactone, is charged into the reactor.
Subsequently, potassium 4-hydroxybutyrate is added and dissolved with gentle stirring.

e Precursor Introduction: 2-(Perfluorodecyl)ethyl iodide is slowly added to the reactor. The
choice of slow addition is to control the exothermic nature of the reaction and maintain a
steady temperature.

e Reaction Conditions: The mixture is heated to a temperature of 80-100°C. The reaction
progress is monitored via Gas Chromatography (GC) by analyzing aliquots for the
disappearance of the starting iodide.

o Workup and Isolation: Upon completion, the reaction mixture is cooled to room temperature.
Water is added to precipitate the crude product. The solid is then collected by filtration.

 Purification: The crude product is purified by recrystallization from a suitable solvent system
(e.g., a mixture of a fluorinated solvent and a non-fluorinated co-solvent) to yield high-purity
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2-(Perfluorodecyl)ethanol. Purity is validated using GC-MS and NMR spectroscopy.

Applications in Research and Development

The unique amphiphobic nature of 2-(Perfluorodecyl)ethanol makes it a versatile tool for
scientists. Its perfluorinated chain provides exceptional stability, while the hydroxyl group offers
a reactive handle for further modification.

Advanced Surfactant and Coating Formulations

Due to its ability to dramatically lower surface tension, 2-(Perfluorodecyl)ethanol is a key
component in high-performance surfactants and surface coatings.[1] It is particularly effective in
creating stable, thin films. In firefighting foams, for instance, it reduces the surface tension of
water to values between 15.5 and 17.2 mN/m, enabling the rapid formation of an aqueous film
that suppresses fuel vapors and prevents re-ignition.[8]

Organocatalysis for Ultra-Pure Polymers

In fields like biomedical devices and microelectronics, metal contamination from traditional
catalysts can be a critical point of failure. 2-(Perfluorodecyl)ethanol serves as an effective
metal-free organocatalyst for certain types of polymerization.[8] This approach is advantageous
as it proceeds under mild conditions and produces polymers with well-controlled composition
and molecular weight, which is essential for creating sophisticated materials for drug delivery
systems.[8]

Potential in Advanced Drug Delivery Systems

Preliminary research highlights the potential of 2-(Perfluorodecyl)ethanol in drug delivery, owing
to its interactions with biological membranes.[8] While direct applications are still emerging, its
properties are analogous to the role of ethanol in specialized lipid-based nanocarriers known
as ethosomes. Ethosomes, which contain a high concentration of ethanol, are known to
enhance the penetration of active pharmaceutical ingredients (APIs) through the skin by
fluidizing the lipid bilayers of the stratum corneum.[9][10] The fluorinated nature of 2-
(Perfluorodecyl)ethanol could offer a new modality for creating highly stable, next-generation
vesicular carriers with unique drug-loading and release kinetics.

High-Performance Lubricants and Corrosion Inhibition
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As a lubricant additive, 2-(Perfluorodecyl)ethanol forms a protective chemical film on metal
surfaces.[8] The hydroxyl group bonds to metal oxides, while the perfluorinated chain provides
a low-friction, highly stable boundary layer capable of withstanding temperatures up to 350°C.
[8] This mechanism can reduce friction by 25-40% and provides significant corrosion
protection, particularly for aluminum and steel components.[8]

Safety, Toxicity, and Environmental Profile

As a member of the per- and polyfluoroalkyl substances (PFAS) family, 2-
(Perfluorodecyl)ethanol is subject to significant scrutiny regarding its health and environmental
impact. Researchers must handle this compound with appropriate precautions and be aware of
its regulatory status.

Toxicological Profile

The toxicological data necessitates careful handling to minimize exposure.

Hazard Class GHS Classification Key Findings

- . , Low immediate toxicity via
Acute Toxicity Not classified as acutely toxic

ingestion or inhalation.[2]

i _ ) ) ] Causes skin and serious eye
Skin/Eye Irritation Skin Irritant 2, Eye Irritant 2

irritation upon contact.[2]

. i May cause respiratory irritation
Respiratory Irritation STOT SE 3

if inhaled as dust or aerosol.[2]

Carcinogenicity

Suspected of causing cancer

(Warning)

Based on aggregated GHS
data.[5]

Reproductive Toxicity

May damage the unborn child

Based on aggregated GHS

(Danger) data.[5]
Causes damage to organs
Organ Toxicity STOTRE 1 through prolonged or repeated

exposure.[5]

Environmental Fate and Degradation
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A primary concern with FTOHs is their degradation into highly persistent and mobile
perfluorinated carboxylic acids (PFCAS).[7]

2-(Perfluorodecyl)ethanol
(10:2 FTOH)

iotic & Abiotic
Degradation

10:2 Fluorotelomer Unsaturated Acid
(10:2 FTUCA)

10:2 Fluorotelomer Saturated Acid
(10:2 FTCA)

Major Pathway inor Pathway

Perfluorodecanoic Acid (PFDA)
(Persistent End Product)

Perfluorooctanoic Acid (PFOA)
(Persistent End Product)

Click to download full resolution via product page
Caption: Environmental degradation pathway of 10:2 FTOH to persistent PFCAs.

The biotransformation of 2-(Perfluorodecyl)ethanol in the environment, under both aerobic and
anaerobic conditions, leads to the formation of terminal degradation products like
perfluorodecanoic acid (PFDA) and perfluorooctanoic acid (PFOA).[7] These end products are
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extremely persistent, bioaccumulative, and have documented health risks, making containment
and proper disposal of the parent compound critical.[7]

Regulatory Context and Handling

Given its classification as a PFAS and its potential to degrade into persistent pollutants, 2-
(Perfluorodecyl)ethanol is subject to regulations such as the EPA's Toxic Substances Control
Act (TSCA) and the European REACH and POPs regulations.[5]

Protocol: Safe Handling and Disposal

o Personal Protective Equipment (PPE): Always handle the compound inside a certified
chemical fume hood. Wear nitrile gloves, a lab coat, and chemical splash goggles. For
handling the solid powder where dust may be generated, respiratory protection is necessary.

[2]
e Engineering Controls: Use a ventilated enclosure (fume hood) to minimize inhalation risk.

o Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from
strong oxidizing agents.[2]

o Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid
material, place it in a sealed container, and label it for hazardous waste disposal.

» Disposal: Dispose of all waste containing 2-(Perfluorodecyl)ethanol as hazardous chemical
waste through an authorized service, in accordance with all local, state, and federal
regulations. Do not discharge to drains or the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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